![molecular formula C6H12ClN B2539704 CID 146049303 CAS No. 2411266-69-6](/img/structure/B2539704.png)
CID 146049303
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Overview
Description
This would include the compound’s chemical name, molecular formula, and molecular weight.
Synthesis Analysis
This would involve a detailed explanation of how the compound is synthesized .Molecular Structure Analysis
This would involve the use of techniques like X-ray crystallography or NMR spectroscopy to determine the compound’s molecular structure .Chemical Reactions Analysis
This would involve studying the compound’s reactivity and the types of chemical reactions it undergoes .Physical And Chemical Properties Analysis
This would involve studying properties like solubility, melting point, boiling point, etc .Scientific Research Applications
Chemically Induced Dimerization (CID) in Cellular Studies
CID has been pivotal in dissecting complex biological phenomena by enabling reversible and spatiotemporal control of protein function within cells. This technique leverages small molecules to induce protein dimerization, facilitating the study of signal transduction pathways, membrane dynamics, and protein trafficking with remarkable precision and flexibility. Advances in CID systems have expanded their utility beyond traditional applications, allowing for the investigation of biological processes with unparalleled spatiotemporal resolution (Voss, Klewer, & Wu, 2015).
CID in Mass Spectrometry and Peptide Analysis
CID is also a cornerstone technique in mass spectrometry, particularly for peptide sequencing and structural analysis. By inducing the fragmentation of peptide ions, CID facilitates the elucidation of amino acid sequences and the characterization of complex biochemical entities. This has significant implications for improving peptide identification algorithms and understanding the mechanisms underlying peptide fragmentation (Tabb et al., 2003).
CID in Genetic and Cellular Engineering
Emerging applications of CID in genetic engineering demonstrate its potential in creating inducible systems for gene regulation and therapy. For instance, the incorporation of inducible caspase-9 within cellular models provides a safeguard mechanism, enabling the precise elimination of cells in response to external stimuli. This approach holds promise for enhancing the safety and efficacy of cell-based therapies, including those derived from induced pluripotent stem cells (Ando et al., 2015).
CID in Proteomics and Structural Biology
In proteomics, CID aids in studying protein folding and interaction dynamics through mass spectrometry, offering insights into the structural and functional aspects of proteins. Techniques such as photo-CIDNP NMR enable the investigation of solvent accessibility and folding kinetics of proteins, enriching our understanding of protein structure and function (Mok & Hore, 2004).
Mechanism of Action
Safety and Hazards
Future Directions
This would involve discussing potential future research directions, such as new applications of the compound.
properties
InChI |
InChI=1S/C6H11N.ClH/c1-2-3-4-5-6-7;/h2,4H,5-7H2,1H3;1H |
Source
|
---|---|---|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCNFYSCIPYTPAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C=CCCN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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